Cas no 2024383-98-8 (2-methoxy-2-(thiophen-2-yl)methylpropan-1-amine)

• Product Name: 2-methoxy-2-(thiophen-2-yl)methylpropan-1-amine
• CAS No: 2024383-98-8
• MF: C₉H₁₅NOS
• MW: 185.286501169205
• CID: 6564246
• PubChem ID: 165482662
• Update Time: 2025-10-31

2-methoxy-2-(thiophen-2-yl)methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-(thiophen-2-yl)methylpropan-1-amine
• 2-methoxy-2-[(thiophen-2-yl)methyl]propan-1-amine
• 2024383-98-8
• EN300-1294041

• Inchi： 1S/C9H15NOS/c1-9(7-10,11-2)6-8-4-3-5-12-8/h3-5H,6-7,10H2,1-2H3
• InChI Key： YZAZHZNCENUSQV-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(C)(CN)OC

Computed Properties

• Exact Mass: 185.08743528g/mol
• Monoisotopic Mass: 185.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.5Ų

Additional information on 2-methoxy-2-(thiophen-2-yl)methylpropan-1-amine

Introduction to 2-Methoxy-2-(Thiophen-2-yl)methylpropan-1-amine (CAS No. 2024383-98-8)

2-Methoxy-2-(thiophen-2-yl)methylpropan-1-amine (CAS No. 2024383-98-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiophene ring and a methoxy group, making it a promising candidate for various biological and therapeutic applications.

The molecular formula of 2-methoxy-2-(thiophen-2-yl)methylpropan-1-amine is C₁₁H₁₅NSO, and its molecular weight is approximately 205.31 g/mol. The compound's structure consists of a propanamine backbone with a methoxy-substituted thiophene moiety attached to the central carbon atom. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule, which are crucial for its potential biological activities.

Recent studies have focused on the pharmacological properties of 2-methoxy-2-(thiophen-2-yl)methylpropan-1-amine. One notable area of research involves its interaction with serotonin receptors. Serotonin, a neurotransmitter, plays a critical role in regulating mood, sleep, and other physiological processes. Compounds that modulate serotonin receptors have been extensively studied for their potential in treating various neurological disorders, including depression and anxiety.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 2-methoxy-2-(thiophen-2-yl)methylpropan-1-amine exhibits selective binding to serotonin 5-HT₇ receptors. This selective binding suggests that the compound could be developed into a novel therapeutic agent for conditions where 5-HT₇ receptor modulation is beneficial. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and low toxicity, which are essential for drug development.

In addition to its potential as a serotonin receptor modulator, 2-methoxy-2-(thiophen-2-yl)methylpropan-1-amine has shown promise in other areas of biomedical research. For instance, preliminary studies have indicated that the compound may have anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, such as arthritis and cardiovascular disease. Compounds with anti-inflammatory properties could provide new avenues for treating these conditions.

The synthetic route for producing 2-methoxy-2-(thiophen-2-yl)methylpropan-1-amine has been well-documented in the literature. One common method involves the reaction of 2-thiophenecarboxaldehyde with methoxymethylamine in the presence of a suitable catalyst. This reaction yields the desired product with high purity and yield, making it an attractive option for large-scale synthesis.

The safety profile of 2-methoxy-2-(thiophen-2-yl)methylpropan-1-amine has also been evaluated in preclinical studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2-methoxy-2-(thiophen-2-y)lmethylpropan-l-amnine (CAS No. 204383-gg-g), with its unique chemical structure and promising biological activities, represents an exciting area of research in medicinal chemistry and pharmaceutical development. Ongoing studies continue to explore its potential applications in treating various neurological and inflammatory disorders, highlighting its significance as a potential therapeutic agent.